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Compound of Interest

Compound Name: NSC117079

Cat. No.: B2657332 Get Quote

NSC117079 Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the PHLPP inhibitor, NSC117079.

Frequently Asked Questions (FAQs)
Q1: What is NSC117079 and what is its primary mechanism of action?

A1: NSC117079 is a small molecule inhibitor of the PH domain leucine-rich repeat protein

phosphatases (PHLPP1 and PHLPP2).[1][2] Its primary mechanism of action is to prevent the

dephosphorylation of key signaling proteins, including Akt, ERK1/2, and PKC.[3][4] By inhibiting

PHLPP, NSC117079 effectively enhances the signaling of pathways that control cell

proliferation, survival, and protein synthesis.[5]

Q2: What are the recommended solvents for dissolving NSC117079?

A2: The recommended solvent for preparing stock solutions of NSC117079 is Dimethyl

Sulfoxide (DMSO). It is soluble in DMSO at concentrations up to 50 mg/mL (105.60 mM). For in

vivo studies, specific formulations using a combination of solvents are required.

Q3: How should I prepare a stock solution of NSC117079?

A3: To prepare a stock solution, dissolve NSC117079 powder in newly opened, anhydrous

DMSO to your desired concentration, for example, 10 mM. It is often necessary to use
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ultrasonic treatment to fully dissolve the compound. Once dissolved, it is recommended to

aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Q4: What are the recommended storage conditions for NSC117079?

A4: NSC117079 powder should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.

Stock solutions in DMSO should be stored at -80°C for up to 2 years or at -20°C for up to 1

year.

Q5: I am observing precipitation when diluting my NSC117079 DMSO stock solution in

aqueous media. What should I do?

A5: This is a common issue due to the low aqueous solubility of NSC117079. To mitigate this,

ensure the final concentration of DMSO in your aqueous solution is kept low. For cell-based

assays, a final DMSO concentration of 0.1% is generally well-tolerated by most cell lines. If

precipitation persists, consider using a different formulation for aqueous environments, such as

those developed for in vivo use which include co-solvents and surfactants.
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Issue Possible Cause Recommended Solution

Difficulty Dissolving

NSC117079 Powder in DMSO

Insufficient mixing or use of

hydrated DMSO.

Use newly opened, anhydrous

DMSO. Apply ultrasonic

treatment to aid dissolution.

Gentle warming can also be

attempted, but monitor for any

compound degradation.

Precipitation of NSC117079 in

Cell Culture Media

Low aqueous solubility of the

compound. High final

concentration of the

compound.

Decrease the final

concentration of NSC117079

in your experiment. Ensure the

final DMSO concentration in

the media is as low as possible

(ideally ≤ 0.1%). Prepare fresh

dilutions for each experiment.

Inconsistent Experimental

Results

Degradation of NSC117079

due to improper storage or

repeated freeze-thaw cycles.

Aliquot stock solutions into

single-use vials to minimize

freeze-thaw cycles. Store stock

solutions at the recommended

temperatures (-20°C or -80°C).

Low Potency or Lack of

Expected Biological Effect

Incorrect concentration of the

active compound due to

incomplete dissolution. Cellular

resistance or context-specific

factors.

Verify the complete dissolution

of your stock solution. Confirm

the expected signaling

pathway (e.g., Akt

phosphorylation) is active in

your experimental model.

Titrate the concentration of

NSC117079 to determine the

optimal effective dose for your

specific cell type or assay.

Data Presentation: NSC117079 Solubility
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Solvent Concentration Molarity Notes Source(s)

DMSO 50 mg/mL 105.60 mM

Ultrasonic

treatment is

recommended.

Use of

hygroscopic

DMSO can

impact solubility.

DMSO 10 mM 10 mM -

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.5 mg/mL ≥ 5.28 mM

Results in a clear

solution. Suitable

for in vivo use.

10% DMSO,

90% (20% SBE-

β-CD in Saline)

≥ 2.5 mg/mL ≥ 5.28 mM

Results in a clear

solution. Suitable

for in vivo use.

Experimental Protocols
Protocol 1: Preparation of a 10 mM NSC117079 Stock Solution in DMSO

Materials:

NSC117079 powder (Molecular Weight: 473.48 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Ultrasonic water bath

Procedure:
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1. Tare a sterile microcentrifuge tube on the analytical balance.

2. Carefully weigh out a desired amount of NSC117079 powder (e.g., 4.73 mg).

3. Calculate the required volume of DMSO to achieve a 10 mM concentration. For 4.73 mg,

this would be 1 mL.

4. Add the calculated volume of anhydrous DMSO to the tube containing the NSC117079
powder.

5. Vortex the tube thoroughly for 1-2 minutes.

6. If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 10-15

minute intervals until the solution is clear.

7. To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use sterile vials.

8. Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).

Protocol 2: Preparation of NSC117079 Formulation for In Vivo Administration

This protocol is based on a formulation that yields a clear solution at a concentration of ≥ 2.5

mg/mL.

Materials:

NSC117079 powder

DMSO

PEG300

Tween-80

Saline solution (sterile)
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Sterile tubes

Procedure (to prepare 1 mL of formulation):

1. Prepare a concentrated stock of NSC117079 in DMSO (e.g., 25 mg/mL).

2. In a sterile tube, add 100 µL of the 25 mg/mL NSC117079 stock solution in DMSO.

3. Add 400 µL of PEG300 to the tube and mix thoroughly until a homogenous solution is

formed.

4. Add 50 µL of Tween-80 and mix again until the solution is uniform.

5. Add 450 µL of saline to bring the total volume to 1 mL and mix thoroughly. The resulting

solution should be clear.

Visualizations
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Caption: Mechanism of NSC117079 action on the PHLPP signaling pathway.
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NSC117079 Stock Solution Preparation Workflow

Preparation

Storage

1. Weigh NSC117079 Powder

2. Add Anhydrous DMSO

3. Vortex Thoroughly

4. Sonicate if Necessary

5. Aliquot into Single-Use Vials

6. Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing NSC117079 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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